![molecular formula C9H14BNO4S B1408896 (3,5-dimethyl-4-(N-methylsulfamoyl)phenyl)boronic acid CAS No. 1704069-04-4](/img/structure/B1408896.png)
(3,5-dimethyl-4-(N-methylsulfamoyl)phenyl)boronic acid
Overview
Description
Molecular Structure Analysis
The molecular formula of “(3,5-dimethyl-4-(N-methylsulfamoyl)phenyl)boronic acid” is C9H14BNO4S . The molecular weight is 243.09 . The structure includes a phenyl ring substituted with two methyl groups, a boronic acid group, and a N-methylsulfamoyl group .
Chemical Reactions Analysis
Boronic acids, including “this compound”, are commonly used in Suzuki-Miyaura coupling reactions . This reaction is a type of palladium-catalyzed cross-coupling reaction, which is widely used in organic synthesis .
Scientific Research Applications
Eco-Friendly Synthesis and Pharmaceutical Modification : A study demonstrated the use of boronic acids in an eco-friendly synthesis process for constructing significant functional methyl sulfones, highlighting the last-stage modification of pharmaceuticals and the synthesis of Firocoxib (Wang, Zhao, & Jiang, 2019).
Organic Phosphorescent Materials : Research indicated that cyclic-esterification of aryl boronic acids with dihydric alcohols can be used to create organic room-temperature phosphorescent (RTP) and mechanoluminescent (ML) materials, showcasing their potential in optical applications (Zhang et al., 2018).
Glucose Sensing and Electrochemical Applications : A study focused on new boronic acid-based carbohydrate sensors, incorporating a ferrocene moiety for potential use in glucose sensing, as evidenced by 13C NMR spectroscopy and crystal structure analysis (Norrild & Søtofte, 2002).
Synthesis of Indole Substituted Compounds : Research explored the use of boronic acids in synthesizing indole substituted twistane-like derivatives, highlighting boronic acid's role as a temporal promoter in organic synthesis (Rojas-Martín et al., 2013).
Optical Modulation and Nanotechnology : A study revealed the role of phenyl boronic acids in the optical modulation of polyethylene glycol-wrapped single-walled carbon nanotubes, illustrating the link between boronic acid structure and optical properties (Mu et al., 2012).
Sugar Sensing and Clinical Applications : Boronic acid-based fluorescent sensors were developed for sugar and nucleoside detection, demonstrating their potential in clinical applications (Elfeky, 2011).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of the compound (3,5-dimethyl-4-(N-methylsulfamoyl)phenyl)boronic acid is the Suzuki–Miyaura (SM) coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
The this compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is a key step in the Suzuki–Miyaura coupling reaction .
Biochemical Pathways
The this compound affects the Suzuki–Miyaura coupling pathway . This pathway involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects of this pathway include the formation of new carbon–carbon bonds .
Pharmacokinetics
Boronic acids in general are known for their stability and ease of handling, which can impact their absorption, distribution, metabolism, and excretion (adme) properties .
Result of Action
The result of the action of this compound is the formation of new carbon–carbon bonds . This is achieved through the Suzuki–Miyaura coupling reaction, which is a key method in organic synthesis .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, the compound is recommended to be stored at 2-8°C , suggesting that temperature can affect its stability. Furthermore, the Suzuki–Miyaura coupling reaction, in which this compound plays a crucial role, is known for its mild and functional group tolerant reaction conditions , indicating that the reaction environment can influence the efficacy of the compound.
Properties
IUPAC Name |
[3,5-dimethyl-4-(methylsulfamoyl)phenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14BNO4S/c1-6-4-8(10(12)13)5-7(2)9(6)16(14,15)11-3/h4-5,11-13H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGIUBYNIRFZDBP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C(=C1)C)S(=O)(=O)NC)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14BNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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